Cas no 1909319-50-1 (1,4-bis(4-methylbenzenesulfonyl)-1,4-diazepan-6-amine hydrochloride)

• Product Name: 1,4-bis(4-methylbenzenesulfonyl)-1,4-diazepan-6-amine hydrochloride
• CAS No: 1909319-50-1
• MDL: MFCD29047339
• CID: 4629037
• PubChem ID: 121552853
• Update Time: 2025-10-28

1,4-bis(4-methylbenzenesulfonyl)-1,4-diazepan-6-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,4-bis(4-methylbenzenesulfonyl)-1,4-diazepan-6-amine hydrochloride

• MDL： MFCD29047339

Additional information on 1,4-bis(4-methylbenzenesulfonyl)-1,4-diazepan-6-amine hydrochloride

Professional Introduction to 1,4-bis(4-methylbenzenesulfonyl)-1,4-diazepan-6-amine hydrochloride (CAS No. 1909319-50-1)

1,4-bis(4-methylbenzenesulfonyl)-1,4-diazepan-6-amine hydrochloride, identified by its Chemical Abstracts Service (CAS) number 1909319-50-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of diazepane derivatives, characterized by a six-membered heterocyclic ring containing two nitrogen atoms. The presence of sulfonyl groups and a methyl-substituted benzene ring at the 4-position enhances its molecular complexity and potential biological activity.

The structural motif of 1,4-bis(4-methylbenzenesulfonyl)-1,4-diazepan-6-amine hydrochloride incorporates two key pharmacophoric elements: the diazepane core and the aromatic sulfonyl substituents. The diazepane scaffold is well-documented for its role in modulating neurological and immunological pathways, while the sulfonyl groups contribute to increased lipophilicity and binding affinity. Such structural features make this compound a promising candidate for further exploration in drug discovery.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting central nervous system (CNS) disorders. The diazepane class of compounds has been extensively studied for their potential as anxiolytics, anticonvulsants, and neuroprotective agents. The introduction of sulfonyl groups in 1,4-bis(4-methylbenzenesulfonyl)-1,4-diazepan-6-amine hydrochloride may enhance its interaction with specific biological targets, potentially leading to improved efficacy or selectivity compared to parent diazepane derivatives.

One of the most compelling aspects of this compound is its potential role in modulating neurotransmitter systems. The amine functionality at the 6-position of the diazepane ring provides a site for further derivatization, allowing chemists to fine-tune pharmacokinetic properties such as solubility and metabolic stability. Additionally, the presence of methyl-substituted benzene sulfonyl groups suggests that this compound may exhibit enhanced binding affinity for enzymes or receptors involved in neuroregulation.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. Molecular docking studies using 1,4-bis(4-methylbenzenesulfonyl)-1,4-diazepan-6-amine hydrochloride have revealed potential interactions with enzymes such as monoamine oxidase (MAO) and serotonin receptors. These findings align with emerging research suggesting that modulation of MAO activity could be a viable strategy for treating neurodegenerative diseases.

The synthesis of 1,4-bis(4-methylbenzenesulfonyl)-1,4-diazepan-6-amine hydrochloride presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in facilitating the construction of such molecules. Techniques such as multi-step organic synthesis combined with catalytic hydrogenation have been employed to achieve high yields and purity levels necessary for preclinical testing.

Preclinical studies are currently underway to evaluate the pharmacological profile of 1,4-bis(4-methylbenzenesulfonyl)-1,4-diazepan-6-amine hydrochloride. Initial results suggest that this compound exhibits promising anxiolytic effects without significant sedative side effects, making it an attractive candidate for further development. Additionally, its potential role in modulating inflammatory pathways has been observed in cell-based assays, indicating broader therapeutic applications beyond CNS disorders.

The pharmaceutical industry is increasingly interested in exploring novel chemical entities that can address unmet medical needs. Compounds like 1,4-bis(4-methylbenzenesulfonyl)-1,4-diazepan-6-amine hydrochloride represent a critical step forward in this endeavor. By leveraging structural modifications and advanced computational tools, researchers can accelerate the discovery process and bring new treatments to patients more efficiently.

In conclusion,1,4-bis(4-methylbenzenesulfonyl)-1,4-diazepan-6-amine hydrochloride (CAS No. 1909319-50-1) is a structurally intriguing compound with significant potential in pharmaceutical applications. Its unique combination of pharmacophoric elements positions it as a valuable tool for further research into neurological and immunological disorders. As our understanding of biological systems continues to evolve,this compound will likely play an important role in shaping future therapeutic strategies.